![molecular formula C24H24N2O2 B4768174 2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide](/img/structure/B4768174.png)
2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide
Overview
Description
2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide, also known as DMC, is a novel compound that has been widely studied for its potential in various scientific research applications. DMC is a member of the carbazole family of compounds and has a unique chemical structure that makes it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The mechanism of action of 2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a signaling pathway involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. This compound has also been shown to have neuroprotective effects, including the promotion of neuronal survival and the inhibition of neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide is its high potency and selectivity for its target enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms of various diseases and for developing new therapies. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many future directions for the study of 2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide. One area of interest is the development of new therapies for cancer and neurodegenerative diseases. This compound has also been shown to have potential in the treatment of diabetes and obesity, and further research in these areas is warranted. In addition, there is potential for the use of this compound as a tool for studying the mechanisms of various diseases, including cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide has been studied extensively for its potential in various scientific research applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties. This compound has also been studied for its potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have potential in the treatment of diabetes and obesity.
properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(9-ethylcarbazol-3-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2/c1-4-26-21-10-6-5-9-19(21)20-14-18(12-13-22(20)26)25-24(27)15-28-23-11-7-8-16(2)17(23)3/h5-14H,4,15H2,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTSPEYDUSDJJSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=CC(=C3C)C)C4=CC=CC=C41 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.